Cas no 112197-81-6 (1,3-Dioxa-8-azaspiro[4.5]decane, 2-methyl-8-(phenylmethyl)-)

• Product Name: 1,3-Dioxa-8-azaspiro[4.5]decane, 2-methyl-8-(phenylmethyl)-
• CAS No: 112197-81-6
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 3616525
• Update Time: 2025-10-29

1,3-Dioxa-8-azaspiro[4.5]decane, 2-methyl-8-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxa-8-azaspiro[4.5]decane, 2-methyl-8-(phenylmethyl)-

• Inchi： 1S/C15H21NO2/c1-13-17-12-15(18-13)7-9-16(10-8-15)11-14-5-3-2-4-6-14/h2-6,13H,7-12H2,1H3
• InChI Key： LFMHGYSOHGYRMA-UHFFFAOYSA-N
• SMILES： O1C2(CCN(CC3=CC=CC=C3)CC2)COC1C

Additional information on 1,3-Dioxa-8-azaspiro[4.5]decane, 2-methyl-8-(phenylmethyl)-

1,3-Dioxa-8-azaspiro[4.5]decane, 2-methyl-8-(phenylmethyl)- (CAS No: 112197-81-6)

1,3-Dioxa-8-azaspiro[4.5]decane, 2-methyl-8-(phenylmethyl)- is a complex organic compound with a unique spirocyclic structure. This compound, identified by the CAS number 112197-81-6, belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The spiro structure in this molecule is formed by a dioxane ring (a six-membered ring containing two oxygen atoms) and an azaspiro ring (a nitrogen-containing ring). The presence of a phenylmethyl group at the 8-position and a methyl group at the 2-position adds to the complexity and functional diversity of this molecule.

The synthesis of 1,3-dioxa-8-azaspiro[4.5]decane, 2-methyl-8-(phenylmethyl)- involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to such complex structures, reducing the number of steps and improving yields. For instance, researchers have employed enantioselective organocatalysis to construct the spirocyclic core, leveraging the unique reactivity of chiral catalysts to induce asymmetry in the molecule.

The physical properties of this compound are influenced by its spirocyclic framework and substituents. The dioxane ring contributes to solubility in polar solvents, while the phenylmethyl group enhances hydrophobicity and potential for π–π interactions. These properties make it a candidate for applications in drug design, particularly in targeting proteins with specific binding pockets that can accommodate its rigid structure. Recent studies have explored its potential as a scaffold for kinase inhibitors, where its ability to form hydrogen bonds and π–π interactions with target enzymes has shown promise.

In terms of biological activity, 1,3-dioxa-8-azaspiro[4.5]decane, 2-methyl-8-(phenylmethyl)- has been investigated for its role in modulating cellular signaling pathways. Preclinical studies suggest that it may act as an antagonist or agonist depending on the receptor system under investigation. For example, research published in *Nature Communications* highlights its potential as a modulator of G-protein coupled receptors (GPCRs), a class of proteins critical for signal transduction in various physiological processes.

The application of machine learning algorithms in drug discovery has further elucidated the pharmacokinetic profile of this compound. Predictive models based on its molecular structure suggest favorable absorption and distribution properties, though further in vivo studies are required to confirm these predictions. Additionally, computational docking studies have identified potential off-target effects, emphasizing the need for thorough toxicity evaluations before clinical trials.

From a synthetic chemistry perspective, the development of novel methodologies for constructing spirocyclic compounds has been a focal point in recent years. Techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline the production process of 1,3-dioxa-8-azaspiro[4.5]decane, 2-methyl-8-(phenylmethyl)-, reducing reaction times and enhancing scalability.

In conclusion, 1,3-dioxa-8-azaspiro[4.5]decane, 2-methyl-8-(phenylmethyl)- (CAS No: 112197-81-6) represents a fascinating example of how complex molecular architectures can be harnessed for therapeutic applications. Its unique structure and functional groups position it as a valuable tool in drug discovery and development pipelines. As research continues to uncover its full potential across diverse biological systems, this compound stands at the forefront of innovative chemical design.